Cas no 2022939-48-4 (BOC-ON)

BOC-ON structure
BOC-ON structure
Product Name:BOC-ON
CAS No:2022939-48-4
MF:C13H14N2O3
MW:246.261863231659
CID:5049549
Update Time:2023-03-24

BOC-ON Chemical and Physical Properties

Names and Identifiers

    • BOC-ON
    • Inchi: 1S/C13H14N2O3/c1-13(2,3)17-12(16)18-15-11(9-14)10-7-5-4-6-8-10/h4-8H,1-3H3/b15-11-
    • InChI Key: QQWYQAQQADNEIC-PTNGSMBKSA-N
    • SMILES: C(/C1C=CC=CC=1)(\C#N)=N/OC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5

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